Cas no 2171897-24-6 (2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• CAS No: 2171897-24-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5890561
• PubChem ID: 165502604
• Update Time: 2025-10-31

2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• EN300-1490442
• 2171897-24-6
• 2-cyclopropyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(13-23(29)28-26(2,24(30)31)17-11-12-17)14-27-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： BLIKZDAXKXRRCM-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid

Introduction to 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid (CAS No. 2171897-24-6)

2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid, identified by its CAS number 2171897-24-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amide linkage. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural complexity of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid makes it a promising candidate for further exploration in synthetic chemistry. The cyclopropyl group, known for its stability and rigidity, can influence the conformational preferences of the molecule, thereby affecting its interactions with biological targets. On the other hand, the Fmoc group is commonly used in peptide synthesis as an amino protecting group, suggesting potential applications in peptidomimetic chemistry. The amide linkage, a key feature in many bioactive molecules, introduces hydrogen bonding capabilities that are crucial for molecular recognition processes.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid has emerged as a subject of interest due to its potential to serve as a building block for more complex pharmacophores. The fluorenylmethoxycarbonyl moiety, in particular, has been extensively studied for its ability to enhance the solubility and metabolic stability of drug candidates. This feature is particularly relevant in the context of developing oral formulations that require efficient absorption and distribution within the body.

The synthesis of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the cyclopropyl group necessitates careful selection of catalysts and reagents to avoid unwanted side reactions. Similarly, the protection and deprotection of the Fmoc group must be carried out under controlled conditions to prevent degradation or contamination. These synthetic challenges highlight the importance of advanced chemical methodologies in the preparation of such complex molecules.

One of the most compelling aspects of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid is its potential as a scaffold for drug discovery. The combination of structural features such as the cyclopropyl group, Fmoc moiety, and amide linkage provides a versatile platform for designing molecules with tailored biological activities. Researchers have been exploring derivatives of this compound to identify novel pharmacological targets in various disease pathways. For instance, studies have shown that modifications to the fluorenylmethoxycarbonyl group can alter binding affinities and selectivity towards specific enzymes or receptors.

The field of medicinal chemistry has seen significant advancements in computational methods that aid in predicting the biological activity of molecules. 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid has been subjected to virtual screening using molecular docking algorithms to identify potential binding interactions with target proteins. These computational studies have provided valuable insights into the structural requirements necessary for effective drug design. By leveraging these tools, researchers can accelerate the discovery process and reduce the time required for experimental validation.

In addition to its applications in drug discovery, 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid has potential uses in materials science and industrial chemistry. The unique structural features of this compound make it an attractive candidate for developing novel polymers or coatings with enhanced mechanical properties. Furthermore, its ability to undergo selective modifications allows for the creation of customized materials with specific functionalities.

The safety and regulatory aspects of working with 2-cyclopropyl-2-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methylbutanamidopropanoic acid are also important considerations. While this compound does not fall under any hazardous or controlled substance categories, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be maintained at controlled temperatures to prevent degradation, and personal protective equipment should be used when handling large quantities.

Future research directions for 2-cyclopropyl - - ({(9H-fluoren - - - - - - - - - ylmethox y carb on y l }a min o ) - 3 - me t h y l b u tan amid o pro p an o ic ac id) include exploring its role in targeted therapies and personalized medicine. Advances in genomics and proteomics have enabled researchers to identify specific biomarkers associated with various diseases. By designing derivatives of this compound that target these biomarkers, it may be possible to develop more effective and personalized treatments.

In conclusion, -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---{ ( { ( 9 h - f lu o re n - - y lm e tho x y ca r b o n y l }a m i n o ) - 3 m e t h y l b u t an amid o p ro p an o ic ac id }) ( CAS No . 2171897--24--6 ) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from drug discovery to materials science . Its intricate structure , coupled with its potential as a scaffold for novel therapeutics , makes it a subject of considerable interest among researchers . As our understanding of biological systems continues to evolve , compounds like this are poised to play a crucial role in shaping the future of medicine .